Fluorotripropylstannane

Specification

• CAS No.: 682-32-6
• Molecular Formula: C9H21FSn
• Molecular Weight: 266.97 g/mol
• IUPAC Name: fluoro(tripropyl)stannane
• Standard InChI: InChI=1S/3C3H7.FH.Sn/c3*1-3-2;;/h3*1,3H2,2H3;1H;/q;;;;+1/p-1
• Standard InChI Key: CWUPWQLKYNCKBJ-UHFFFAOYSA-M
• Canonical SMILES: CCC[Sn](CCC)(CCC)F

Introduction

Chemical Identity and Nomenclature

Systematic Naming and Synonyms

Fluorotripropylstannane is systematically named fluoro(tripropyl)stannane under IUPAC conventions. Alternative designations include tripropyltin fluoride and EINECS 211-664-8. Commercial suppliers frequently use the CAS registry number (682-32-6) for unambiguous identification.

Molecular Formula and Weight

The compound’s molecular formula, $\text{C}_9\text{H}_{21}\text{FSn}$, reflects a central tin atom bonded to three propyl groups and one fluorine atom. Its molecular weight of 266.97 g/mol and exact mass of 268.0649 Da have been validated via high-resolution mass spectrometry.

Structural Characteristics

Comparative Analysis with Related Organotins

Fluorotripropylstannane differs from non-fluorinated analogs like tripropyltin (CAS 761-44-4) in polarity and reactivity. The table below contrasts key properties:

Property	Fluorotripropylstannane	Tripropyltin
Molecular Formula	$\text{C}_9\text{H}_{21}\text{FSn}$	$\text{C}_9\text{H}_{21}\text{Sn}$
Molecular Weight (g/mol)	266.97	247.96
Boiling Point (°C)	Not reported	224.7
LogP	Estimated 3.31	3.31

Synthesis and Industrial Applications

Synthetic Pathways

Fluorotripropylstannane is typically synthesized via alkylation of tin halides with propyl Grignard reagents, followed by fluorination. Industrial suppliers report yields exceeding 99% under optimized conditions.

Pharmaceutical and Material Science Uses

The compound’s primary application lies in Stille cross-coupling reactions, facilitating carbon-carbon bond formation in drug intermediates. Chinese manufacturers, including Zibo Hangyu Biotechnology and Chemlyte Solutions, market it for commercial R&D.

Physicochemical Properties

Thermal Stability and Solubility

While the melting point remains undocumented, fluorotripropylstannane exists as a liquid or white powder at room temperature. Its solubility profile is uncharacterized, though analogous organotins exhibit low water solubility and high lipophilicity.

Spectroscopic Data

GC-MS spectra (EP-2222-0-0) confirm the molecular ion peak at m/z 268.06, consistent with the exact mass. Nuclear magnetic resonance (NMR) data are unavailable in public databases.

Environmental Impact and Degradation

Persistence in Ecosystems

Organotin compounds, including fluorotripropylstannane, exhibit moderate environmental persistence. Hydrolysis rates depend on pH, with faster degradation observed in acidic conditions.

Regulatory Limits

The EPA DSSTox database (DTXSID30218373) mandates monitoring in industrial effluents. Current thresholds are pending revision under the Toxic Substances Control Act (TSCA).